Cas no 33599-07-4 (2,3-diacetyloxypropyl Octadecanoate)

2,3-Diacetyloxypropyl Octadecanoate is a synthetic ester compound combining octadecanoic (stearic) acid with a diacetylated glycerol backbone. This structure imparts unique physicochemical properties, including enhanced solubility in organic solvents and improved thermal stability. The compound is particularly valued for its role as a non-ionic surfactant or emulsifier in specialized formulations, offering controlled hydrophilicity-lipophilicity balance (HLB). Its ester linkages provide hydrolytic stability under neutral to mildly acidic conditions, making it suitable for applications in cosmetics, pharmaceuticals, and industrial lubricants. The dual acetyl groups further contribute to its compatibility with polar matrices, enabling tailored viscosity and film-forming characteristics. This ester is often selected for its predictable degradation profile and low irritation potential.
2,3-diacetyloxypropyl Octadecanoate structure
33599-07-4 structure
Product name:2,3-diacetyloxypropyl Octadecanoate
CAS No:33599-07-4
MF:C25H46O6
MW:442.629148960114
CID:1459021
PubChem ID:256388

2,3-diacetyloxypropyl Octadecanoate Chemical and Physical Properties

Names and Identifiers

    • 2,3-diacetyloxypropyl Octadecanoate
    • AC1Q5YAK
    • CTK4H0938
    • 2,3-diacetoxypropyl stearate
    • 2,3-bis(acetyloxy)propyl ester
    • AC1L5UHO
    • rac-1,2-Diacetyl-3-stearoyl-glycerin
    • AR-1D2341
    • 1,2-Distearoyl-3-acetyl-sn-glycerin
    • 1,2-diacetoxy-3-stearoyloxy-propane
    • 2,3-Diacetyl-1-stearoyl-sn-glycerin
    • NSC83201
    • Stearic acid, 2,3-dihydroxypropyl ester diacetate
    • 1,2-Distearoyl-3-acetyl-sn-glycerin;2,3-Diacetyl-1-stearoyl-sn-glycerin;1,2-diacetoxy-3-stearoyloxy-propane;rac-1,2-Diacetyl-3-stearoyl-glycerin;Stearic acid,2,3-dihydroxypropyl ester diacetate;2,3-diacetoxypropyl stearate;
    • NSC-83201
    • CHEBI:172681
    • 3-(STEAROYLOXY)PROPANE-1,2-DIYL DIACETATE
    • SCHEMBL385116
    • Stearic acid,3-dihydroxypropyl ester diacetate
    • F87651
    • DTXSID40274041
    • 33599-07-4
    • 2,3-Bis(acetyloxy)propyl stearate
    • NS00113150
    • Octadecanoic acid,3-bis(acetyloxy)propyl ester
    • NSC 83201
    • Glycerol, 1-octadecanoate, diacetate
    • Octadecanoic acid, 2,3-bis(acetyloxy)propyl ester
    • 2,3-Diaceto-1-stearin
    • Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
    • 1,2-diacetyl-3-stearoylglycerol
    • 1,2,3-Propanetriol 1-stearate 2,3-bisacetate
    • Inchi: InChI=1S/C25H46O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)30-21-24(31-23(3)27)20-29-22(2)26/h24H,4-21H2,1-3H3
    • InChI Key: WSYNAKWAAXYNMW-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 442.32900
  • Monoisotopic Mass: 442.329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 24
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.90000
  • LogP: 6.28590

2,3-diacetyloxypropyl Octadecanoate Security Information

2,3-diacetyloxypropyl Octadecanoate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

2,3-diacetyloxypropyl Octadecanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR007E8E-100mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%
100mg
$520.00 2025-02-12
A2B Chem LLC
AD43938-250mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%+
250mg
$972.00 2024-04-20
1PlusChem
1P007E02-100mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%+
100mg
$522.00 2024-05-05
A2B Chem LLC
AD43938-100mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%+
100mg
$587.00 2024-04-20
eNovation Chemicals LLC
Y1078927-100mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%
100mg
$615 2022-10-18
eNovation Chemicals LLC
Y1078927-250mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%
250mg
$1005 2022-10-18
Aaron
AR007E8E-250mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%
250mg
$866.00 2025-02-12
1PlusChem
1P007E02-250mg
Octadecanoic acid, 2,3-bis (acetyloxy)propyl ester
33599-07-4 95%+
250mg
$839.00 2024-05-05

Additional information on 2,3-diacetyloxypropyl Octadecanoate

Research Briefing on 2,3-Diacetyloxypropyl Octadecanoate (CAS: 33599-07-4) in Chemical Biology and Pharmaceutical Applications

2,3-Diacetyloxypropyl octadecanoate (CAS: 33599-07-4) is a synthetic ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the role of 2,3-diacetyloxypropyl octadecanoate as a promising excipient in drug formulation, particularly in enhancing the solubility and bioavailability of poorly water-soluble drugs. Its amphiphilic nature allows it to act as an effective surfactant, facilitating the formation of stable micelles and liposomes for targeted drug delivery. Researchers have also explored its potential as a penetration enhancer in transdermal drug delivery systems, owing to its ability to modulate the stratum corneum barrier.

In the context of chemical biology, investigations into the molecular interactions of 2,3-diacetyloxypropyl octadecanoate with cellular membranes have revealed its capacity to influence membrane fluidity and permeability. These properties make it a valuable tool for studying membrane-associated processes and designing novel drug carriers. Additionally, recent in vitro studies have demonstrated its low cytotoxicity profile, further supporting its suitability for biomedical applications.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to characterize the structural features of 2,3-diacetyloxypropyl octadecanoate. These studies have confirmed its high purity and stability under various physiological conditions, which are critical factors for its use in pharmaceutical formulations.

Looking ahead, ongoing research is exploring the potential of 2,3-diacetyloxypropyl octadecanoate in combination therapies and as a component of multifunctional nanocarriers. Its versatility and biocompatibility position it as a key candidate for future innovations in drug delivery and chemical biology. This briefing underscores the importance of continued investigation into this compound to fully realize its therapeutic potential.

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